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Compound of Interest

Compound Name: 29-Hydroxyfriedelan-3-one

Cat. No.: B15594731

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the pentacyclic triterpenoid 29-
Hydroxyfriedelan-3-one, a natural compound of interest for its potential therapeutic
applications. This document details its chemical identity, including its Chemical Abstracts
Service (CAS) number and International Union of Pure and Applied Chemistry (IUPAC) name.
Furthermore, it outlines experimental protocols for its isolation and characterization from natural
sources and presents a summary of its reported biological activities, with a focus on its
cytotoxic effects against leukemia cell lines. This guide is intended to serve as a valuable
resource for researchers, scientists, and professionals in the field of drug development who are
exploring the potential of novel natural products.

Chemical Identification

29-Hydroxyfriedelan-3-one is a naturally occurring pentacyclic triterpenoid. Its unique
chemical structure forms the basis for its biological activities.
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Identifier Value

CAS Number 39903-21-4[1][2]

(4R,4aS,6aS,6bR,8aS,11R,12aR,14aS,14bS)-1
1-(hydroxymethyl)-4,4a,6a,6b,8a,11,14a-
IUPAC Name heptamethyl-
2,4,5,6,6a,7,8,9,10,12,12a,13,14,14b-
tetradecahydro-1H-picen-3-one[2]

Molecular Formula C30H5002[2]

Synonyms 29-Hydroxyfriedelin, Friedelane-3-one-29-ol

Physicochemical Properties

The following table summarizes some of the key physicochemical properties of 29-
Hydroxyfriedelan-3-one.

Property Value

Molecular Weight 442.71 g/mol

Melting Point 262-265 °C

Boiling Point 514.1 £ 23.0 °C at 760 mmHg
Flash Point 217.4+152°C

Density 1.0+ 0.1 g/cm?3

Refractive Index 1511

Isolation and Characterization: Experimental
Protocols

29-Hydroxyfriedelan-3-one has been successfully isolated from various plant species,
particularly from the Celastraceae family. The general workflow for its isolation and
characterization is depicted below.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pubmed.ncbi.nlm.nih.gov/33108694/
https://pubchem.ncbi.nlm.nih.gov/compound/29-Hydroxyfriedelan-3-one
https://pubchem.ncbi.nlm.nih.gov/compound/29-Hydroxyfriedelan-3-one
https://pubchem.ncbi.nlm.nih.gov/compound/29-Hydroxyfriedelan-3-one
https://www.benchchem.com/product/b15594731?utm_src=pdf-body
https://www.benchchem.com/product/b15594731?utm_src=pdf-body
https://www.benchchem.com/product/b15594731?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15594731?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

General Workflow for Isolation and Characterization
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Caption: General workflow for the isolation and characterization of 29-Hydroxyfriedelan-3-
one.

A detailed experimental protocol, based on methodologies reported in the literature, is as
follows:

3.1. Plant Material and Extraction
e The branches of Cheiloclinium cognatum are collected, dried, and powdered.

» The powdered plant material is subjected to extraction with hexane to yield a crude hexane
extract.

3.2. Chromatographic Separation
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e The crude hexane extract is subjected to column chromatography on silica gel.

e The column is eluted with a gradient of solvents, typically starting with hexane and gradually
increasing the polarity with ethyl acetate.

o Fractions are collected and monitored by thin-layer chromatography (TLC).
3.3. Purification and Characterization

o Fractions containing 29-Hydroxyfriedelan-3-one are combined and further purified using
techniques such as recrystallization or preparative TLC.

e The structure of the purified compound is confirmed using spectroscopic methods, primarily
1H and 13C Nuclear Magnetic Resonance (NMR) spectroscopy.

Biological Activity: Cytotoxicity against Leukemia
Cell Lines

29-Hydroxyfriedelan-3-one has demonstrated cytotoxic activity against human leukemia cell
lines. The table below summarizes the reported in vitro cytotoxic activities.

Cell Line Cancer Type IC50 (pM) Reference

_ Not explicitly stated,
Acute Monocytic

THP-1 _ but described as [1]
Leukemia .
active

) Not explicitly stated,
Chronic Myelogenous )
K562 ) but described as [1]
Leukemia )
active

Acute Monocytic ) .
THP-1 ] Low cytotoxic activity [3]
Leukemia

Chronic Myelogenous ) o
K562 ) Low cytotoxic activity [3]
Leukemia

Proposed Mechanism of Action: Signaling Pathway
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Preliminary studies suggest that the cytotoxic effects of certain triterpenoids from Cheiloclinium
cognatum, including potentially 29-Hydroxyfriedelan-3-one, may be mediated through the
intrinsic mitochondrial pathway of apoptosis.[1] This is supported by the observed up-regulation
of BAK mRNA expression, a key pro-apoptotic protein.

Proposed Apoptotic Pathway

Mitochondrion

GAK (up-regulationD

Click to download full resolution via product page

Caption: Proposed intrinsic mitochondrial pathway of apoptosis induced by 29-
Hydroxyfriedelan-3-one.

Conclusion

29-Hydroxyfriedelan-3-one is a promising natural product with demonstrated cytotoxic activity
against leukemia cell lines. The information presented in this technical guide provides a solid
foundation for further research into its therapeutic potential. Future studies should focus on
elucidating the detailed mechanism of action, exploring its efficacy in in vivo models, and
investigating its potential for synthetic modification to enhance its pharmacological properties.
This comprehensive understanding will be crucial for the potential development of 29-
Hydroxyfriedelan-3-one as a novel therapeutic agent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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